tert-butyl 4-(5,6-dimethylpyrimidin-4-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(5,6-dimethylpyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H24N4O2/c1-11-12(2)16-10-17-13(11)18-6-8-19(9-7-18)14(20)21-15(3,4)5/h10H,6-9H2,1-5H3
• InChI Key: WWSLZPFPWDLLDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCN(CC2)C(=O)OC(C)(C)C)C
• Molecular Formula: C15H24N4O2
• Molecular Weight: 292.38 g/mol

Description

“tert-butyl 4-(5,6-dimethylpyrimidin-4-yl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C13H20N4O2. It is a solid at room temperature and is stored in a dry, sealed environment.

Synthesis Analysis

While specific synthesis methods for “tert-butyl 4-(5,6-dimethylpyrimidin-4-yl)piperazine-1-carboxylate” were not found, a similar compound, tert-Butyl 1-piperazinecarboxylate, can be synthesized from Piperazine and Di-tert-butyl dicarbonate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-8-6-16(7-9-17)11-4-5-14-10-15-11/h4-5,10H,6-9H2,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 264.33. It is a solid at room temperature and should be stored in a dry, sealed environment.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302-H315-H319-H335, indicating potential harm if swallowed, skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and ensuring adequate ventilation.

Future Directions

While specific future directions for “tert-butyl 4-(5,6-dimethylpyrimidin-4-yl)piperazine-1-carboxylate” were not found, it’s worth noting that the incorporation of the piperazine ring is considered an important synthetic strategy in the field of drug discovery due to its easy modificability, proper alkalinity, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties.

Mechanism of Action

Target of Action

It is structurally similar to compounds that are known to inhibit cyclin-dependent kinases cdk4 and cdk6 .

Mode of Action

Based on its structural similarity to known cdk4 and cdk6 inhibitors, it may interact with these kinases and inhibit their activity . This could result in the disruption of cell cycle progression, particularly the transition from the G1 phase to the S phase.

Biochemical Pathways

The compound’s potential inhibition of CDK4 and CDK6 would affect the cell cycle regulation pathway. CDK4 and CDK6 are crucial for the progression of cells through the G1 phase. By inhibiting these kinases, the compound could halt cell cycle progression, leading to cell cycle arrest .

Pharmacokinetics

Its solubility in dmso and methanol suggests that it may have reasonable bioavailability

Result of Action

The potential inhibition of CDK4 and CDK6 by this compound could lead to cell cycle arrest, preventing cells from proliferating . This could be particularly useful in the context of cancer therapy, where uncontrolled cell proliferation is a key characteristic of the disease.